Cas no 2034375-66-9 (8-butyl-4-(propan-2-yl)amino-7H,8H-pyrido2,3-dpyrimidin-7-one)

• Product Name: 8-butyl-4-(propan-2-yl)amino-7H,8H-pyrido2,3-dpyrimidin-7-one
• CAS No: 2034375-66-9
• MF: C₁₄H₂₀N₄O
• MW: 260.334802627563
• CID: 6605532
• PubChem ID: 121016475
• Update Time: 2025-05-25

8-butyl-4-(propan-2-yl)amino-7H,8H-pyrido2,3-dpyrimidin-7-one Chemical and Physical Properties

Names and Identifiers

• 8-butyl-4-(propan-2-yl)amino-7H,8H-pyrido2,3-dpyrimidin-7-one
• F5257-0983
• 8-butyl-4-(propan-2-ylamino)pyrido[2,3-d]pyrimidin-7-one
• 2034375-66-9
• 8-butyl-4-(isopropylamino)pyrido[2,3-d]pyrimidin-7(8H)-one
• AKOS026700511
• 8-butyl-4-[(propan-2-yl)amino]-7H,8H-pyrido[2,3-d]pyrimidin-7-one

• Inchi： 1S/C14H20N4O/c1-4-5-8-18-12(19)7-6-11-13(17-10(2)3)15-9-16-14(11)18/h6-7,9-10H,4-5,8H2,1-3H3,(H,15,16,17)
• InChI Key： JVBBBVXHWQPAJH-UHFFFAOYSA-N
• SMILES： O=C1C=CC2=C(N=CN=C2N1CCCC)NC(C)C

Computed Properties

• Exact Mass: 260.16371127g/mol
• Monoisotopic Mass: 260.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 58.1Ų

Additional information on 8-butyl-4-(propan-2-yl)amino-7H,8H-pyrido2,3-dpyrimidin-7-one

Comprehensive Overview of 8-butyl-4-(propan-2-yl)amino-7H,8H-pyrido[2,3-d]pyrimidin-7-one (CAS No. 2034375-66-9)

8-butyl-4-(propan-2-yl)amino-7H,8H-pyrido[2,3-d]pyrimidin-7-one, with the CAS number 2034375-66-9, is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule belongs to the pyrido[2,3-d]pyrimidine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The compound's unique structure, featuring a butyl and isopropylamino substitution, makes it a promising candidate for drug discovery, particularly in targeting enzyme inhibition and signal transduction pathways.

In recent years, the scientific community has shown growing interest in pyrido[2,3-d]pyrimidine derivatives due to their potential applications in treating various diseases. Researchers are actively exploring the pharmacokinetic properties and structure-activity relationships (SAR) of compounds like 8-butyl-4-(propan-2-yl)amino-7H,8H-pyrido[2,3-d]pyrimidin-7-one. Its molecular weight and lipophilicity are critical factors influencing its bioavailability, a topic frequently searched in AI-driven drug design platforms. The compound's synthetic route and scalability are also key considerations for industrial applications.

The rise of precision medicine and personalized therapeutics has further highlighted the importance of small-molecule modulators such as this compound. Online searches often revolve around its potential role in kinase inhibition, a hot topic in oncology and inflammation research. Additionally, its metabolic stability and toxicity profile are frequently queried in academic databases, reflecting the demand for safer and more efficient drug candidates. The compound's crystallographic data and hydrogen-bonding patterns are also of interest to computational chemists.

From a synthetic chemistry perspective, 8-butyl-4-(propan-2-yl)amino-7H,8H-pyrido[2,3-d]pyrimidin-7-one exemplifies the versatility of multicomponent reactions (MCRs) in constructing complex heterocycles. Its regioselective functionalization opens doors to further derivatization, a strategy often discussed in green chemistry forums. The compound's solubility in organic solvents and stability under physiological conditions are additional points of investigation for formulation scientists.

In the context of drug repurposing, a trending topic in pharmaceutical R&D, this compound's off-target effects and polypharmacology potential are under scrutiny. Searches related to its bioisosteric replacements and prodrug design indicate a broader interest in optimizing its therapeutic index. Furthermore, its electrochemical properties are relevant to biosensor development, aligning with the growing demand for diagnostic tools in healthcare.

As the scientific landscape evolves, 8-butyl-4-(propan-2-yl)amino-7H,8H-pyrido[2,3-d]pyrimidin-7-one continues to be a subject of cutting-edge research. Its integration into high-throughput screening (HTS) libraries and fragment-based drug discovery (FBDD) pipelines underscores its relevance in modern drug development. With advancements in AI-assisted molecular modeling, the compound's binding affinity predictions and conformational dynamics are being explored with unprecedented precision.